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Compound of Interest

Compound Name: NF 86II

Cat. No.: B1167758 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions to help researchers, scientists, and drug development professionals improve the

accuracy of cable length measurements using the NF-86II series network cable testers.

Troubleshooting Guide & FAQs
This section addresses common issues encountered during cable length measurements with

the NF-86II.

FAQs

Q1: Why is the cable length measurement from my NF-86II inaccurate?

A1: Inaccurate length measurements are most commonly due to an incorrect Velocity of

Propagation (Vp) setting for the specific cable being tested. Different cable types and even

different brands of the same cable type can have varying Vp values. To ensure accuracy, it is

crucial to calibrate the NF-86II with a known length of the cable you intend to measure.[1][2]

Other factors that can contribute to inaccuracies include the physical condition of the cable

(e.g., kinks, damage) and improper connection to the tester.

Q2: What is Velocity of Propagation (Vp) and why is it important?

A2: The Velocity of Propagation (Vp), also known as the velocity factor, is the speed at which a

signal travels through a cable relative to the speed of light in a vacuum. It is a critical parameter
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for Time Domain Reflectometry (TDR), the technology used by the NF-86II to measure cable

length. The tester sends a pulse down the cable and measures the time it takes for the

reflection to return. An accurate Vp value is essential for the device to convert this time

measurement into an accurate distance measurement.[1]

Q3: How often should I calibrate my NF-86II?

A3: You should perform a calibration whenever you switch to a different type or brand of cable.

The NF-86II can store multiple calibration profiles, allowing you to save settings for different

cables you frequently work with.

Q4: Can I measure the length of a cable that is connected to a switch or router?

A4: For length measurement, the far end of the cable should be disconnected from any

devices. The measurement should be performed with only the main tester unit connected to

one end of the cable.

Q5: Does the remote unit need to be connected for length measurement?

A5: No, the remote unit is not used for cable length measurement. It is primarily used for wire

mapping and continuity testing.

Experimental Protocols
Protocol for Calibrating the NF-86II for Accurate Length Measurement

This protocol outlines the steps to calibrate your NF-86II using a known length of a specific

cable. This process allows the device to determine and save the correct Velocity of Propagation

(Vp) for that cable type, significantly improving the accuracy of subsequent measurements.

Materials:

NF-86II Main Tester

A sample of the cable to be tested with a precisely known length (a minimum of 10 meters is

recommended for better accuracy).

Procedure:
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Prepare the Sample Cable:

Obtain a sample of the exact cable type you intend to measure.

Carefully measure its physical length using a reliable tape measure. For best results, the

cable should be uncoiled and laid out straight to avoid measurement errors.

Record this known length.

Access the Calibration Function:

Power on the NF-86II main tester.

From the main menu, navigate to the "Length" measurement function and press "OK".

Within the length measurement menu, select the "Calibration" option.[3]

Perform the Calibration:

Connect one end of the known length of cable to the "MAIN" RJ45 port on the NF-86II

tester. Ensure the other end of the cable is not connected to anything.

The device will prompt you to enter the actual length of the connected cable.

Use the device's keypad to input the previously measured length of your sample cable.

Initiate the calibration test as prompted on the screen. The tester will send a signal through

the cable and calculate the Vp based on the time it takes for the signal to reflect from the

open end and the known length you provided.

Save the Calibration Data:

Once the calibration is complete, the device will display the calculated Vp.

You will have the option to save this calibration data to one of the available memory slots.

It is recommended to save the calibration with a recognizable name if the device allows, or

make a note of which memory slot corresponds to which cable type.
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Verify the Calibration:

After saving, disconnect the sample cable.

To verify, reconnect the same sample cable and perform a standard length measurement,

ensuring you are using the newly saved calibration profile.

The measured length should now be very close to the actual physical length of the cable.

Data Presentation
NF-86II Series Length Measurement Specifications

Parameter Value Unit Notes

Measurement Range 1 - 2000 meters

Calibration Precision 2% (+/- 0.5m)
For cables longer than

10m.[4]

Measurement

Precision
3% (+/- 0.5m)

For standard AMP,

CAT5E, 6E cables.[4]

Display Units meter, foot, yard User selectable.[4]

Mandatory Visualization
Troubleshooting Workflow for Inaccurate Length Measurements
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Start: Inaccurate Length Measurement

Are you measuring a new cable type or brand?

Perform Calibration Protocol with a known cable length.

Yes

Is the cable properly connected to the 'MAIN' port?

No

Perform the length measurement again.

Reconnect the cable securely.

No

Inspect the cable for physical damage (kinks, cuts).

Yes

Use an undamaged cable for measurement.

Yes

No

End: Accurate Measurement

Accurate

End: Issue Persists. Contact technical support.

Inaccurate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

